Cas no 1804443-80-8 (4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. The presence of both difluoromethyl and trifluoromethyl substituents enhances its utility in the development of pharmaceuticals, agrochemicals, and specialty materials, where fluorine incorporation often improves metabolic stability and lipophilicity. The chloromethyl group allows for further functionalization through nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in the design of bioactive molecules, leveraging its unique electronic and steric properties to modulate reactivity and selectivity. Its structural features make it a promising building block for applications requiring precise fluorine substitution patterns.
4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine structure
1804443-80-8 structure
Product Name:4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
CAS No:1804443-80-8
MF:C8H5ClF5N
MW:245.577018499374
CID:4848875
Update Time:2025-10-23

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H5ClF5N/c9-3-4-1-2-15-6(7(10)11)5(4)8(12,13)14/h1-2,7H,3H2
    • InChI Key: TXXQIOVBFIETSJ-UHFFFAOYSA-N
    • SMILES: ClCC1C=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029075133-250mg
4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
1804443-80-8 97%
250mg
$504.00 2022-04-02
Alichem
A029075133-500mg
4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
1804443-80-8 97%
500mg
$831.30 2022-04-02
Alichem
A029075133-1g
4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
1804443-80-8 97%
1g
$1,564.50 2022-04-02

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Related Literature

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804443-80-8)

4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804443-80-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound is characterized by its unique molecular structure, which includes a chloromethyl group, a difluoromethyl group, and a trifluoromethyl group attached to a pyridine ring. Such structural features make it a valuable building block for the development of advanced bioactive molecules and functional materials.

The growing interest in fluorinated compounds like 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine can be attributed to their exceptional chemical stability, lipophilicity, and bioavailability. These properties are particularly sought after in the design of next-generation pharmaceuticals, where fluorine incorporation often enhances drug efficacy and metabolic stability. Researchers and industry professionals frequently search for terms such as "fluorinated pyridine applications", "CAS 1804443-80-8 uses", and "difluoromethyl pyridine synthesis", reflecting the compound's relevance in cutting-edge research.

In the realm of agrochemicals, 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine serves as a key intermediate for the synthesis of crop protection agents. Its halogenated and fluorinated moieties contribute to the development of herbicides and pesticides with improved environmental compatibility and target specificity. This aligns with the increasing demand for sustainable agriculture solutions, a topic widely discussed in forums and scientific literature.

From a synthetic chemistry perspective, the compound's multifunctional groups offer versatile reactivity, enabling its use in cross-coupling reactions, nucleophilic substitutions, and catalyzed transformations. Laboratories focusing on organofluorine chemistry often explore its potential in creating novel heterocycles or fluorine-containing polymers. Searches for "pyridine derivatives in drug discovery" and "trifluoromethyl pyridine synthesis" underscore its importance in modern chemical research.

The material science community also values 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine for its potential in designing high-performance polymers and electronic materials. The electron-withdrawing nature of its fluorine atoms can influence the electronic properties of resulting materials, making it a candidate for organic semiconductors or liquid crystal displays. This connects to trending topics like "fluorinated materials for OLEDs" and "advanced polymer additives".

Quality control and analytical characterization of CAS 1804443-80-8 typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring its purity for research and industrial applications. The compound's storage conditions and handling protocols are also critical considerations, often addressed in technical datasheets and safety guidelines.

In summary, 4-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804443-80-8) represents a multifunctional chemical entity with broad applicability across life sciences and advanced materials. Its structural complexity and fluorine-rich design position it at the forefront of innovations addressing global challenges in healthcare, agriculture, and technology. As interest in tailored fluorochemicals grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.

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